Cas no 2228791-50-0 (tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate
• CAS No: 2228791-50-0
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5999141
• PubChem ID: 165623347
• Update Time: 2025-05-24

tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate
• EN300-1873591
• 2228791-50-0
• tert-butyl N-[2-amino-1-(1H-imidazol-5-yl)ethyl]carbamate

• Inchi： 1S/C10H18N4O2/c1-10(2,3)16-9(15)14-7(4-11)8-5-12-6-13-8/h5-7H,4,11H2,1-3H3,(H,12,13)(H,14,15)
• InChI Key： ZTQWXZFBLAOXNJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1=CN=CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate (CAS No. 2228791-50-0)

The compound tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate (CAS No. 2228791-50-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This carbamate-protected amino acid derivative is particularly notable for its unique structural features, which include an imidazole ring and a tert-butoxycarbonyl (Boc) protecting group. These characteristics make it a valuable intermediate in the synthesis of peptides and other bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate is its role in medicinal chemistry. The imidazole moiety is a common pharmacophore found in many FDA-approved drugs, such as antifungal agents and antihistamines. This structural motif is known for its ability to participate in hydrogen bonding and coordinate with metal ions, making it highly versatile in drug design. Additionally, the Boc-protecting group is widely used in peptide synthesis due to its stability under various reaction conditions and ease of removal. As a result, this compound is frequently employed in the preparation of peptide-based therapeutics and small-molecule drugs.

In recent years, the demand for custom synthetic intermediates like tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic laboratories are constantly seeking high-purity building blocks to accelerate their research. This compound's chemical stability and compatibility with solid-phase synthesis make it an attractive choice for researchers working on targeted drug delivery systems and bioconjugation strategies. Moreover, its potential use in proteomics and chemical biology studies has further expanded its relevance in modern scientific investigations.

Another area where tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate shows promise is in the field of biocatalysis. Enzymatic transformations often require tailored substrates to achieve high yields and selectivity. The presence of the imidazole ring in this compound can facilitate interactions with enzyme active sites, making it a potential candidate for enzyme engineering applications. Furthermore, its Boc-protected amine functionality allows for selective deprotection, enabling precise control over reaction pathways. This level of control is crucial for developing green chemistry solutions and reducing the environmental impact of synthetic processes.

From a commercial perspective, tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate is available through several specialty chemical suppliers, catering to the needs of research institutions and pharmaceutical developers. The compound's CAS No. 2228791-50-0 serves as a unique identifier, ensuring accurate sourcing and quality control. As the demand for tailor-made intermediates continues to rise, suppliers are focusing on improving synthetic methodologies to enhance yield and purity. This trend aligns with the broader shift toward sustainable chemistry and the reduction of waste in industrial processes.

In conclusion, tert-butyl N-2-amino-1-(1H-imidazol-5-yl)ethylcarbamate (CAS No. 2228791-50-0) represents a versatile and valuable tool in contemporary chemical research. Its applications span drug discovery, peptide synthesis, and biocatalysis, reflecting its broad utility across multiple disciplines. As scientific advancements continue to uncover new possibilities for this compound, its role in shaping the future of therapeutic development and chemical innovation is likely to expand even further.